Cas no 852137-35-0 (N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-fluorobenzamide)

• Product Name: N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-fluorobenzamide
• CAS No: 852137-35-0
• MF: C₁₈H₁₇FN₂O
• MW: 296.338787794113
• CID: 5796980
• PubChem ID: 4155059
• Update Time: 2025-05-23

N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-fluorobenzamide
• SR-01000130346
• N-((1,2-dimethyl-1H-indol-5-yl)methyl)-4-fluorobenzamide
• SR-01000130346-1
• CCG-282543
• N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-fluorobenzamide
• N-[(1,2-dimethylindol-5-yl)methyl]-4-fluorobenzamide
• 852137-35-0
• AKOS024591956
• F0651-0173

• Inchi： 1S/C18H17FN2O/c1-12-9-15-10-13(3-8-17(15)21(12)2)11-20-18(22)14-4-6-16(19)7-5-14/h3-10H,11H2,1-2H3,(H,20,22)
• InChI Key： ICXPYPOMCQUCIG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NCC1C=CC2=C(C=1)C=C(C)N2C)=O

Computed Properties

• Exact Mass: 296.13249133g/mol
• Monoisotopic Mass: 296.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34Ų

Additional information on N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-fluorobenzamide

N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-fluorobenzamide: A Comprehensive Overview of CAS No. 852137-35-0

N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-fluorobenzamide (CAS No. 852137-35-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indole derivatives and features a 4-fluorobenzamide moiety, which contributes to its distinct pharmacological profile.

The molecular structure of N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-fluorobenzamide consists of an indole ring with two methyl groups at positions 1 and 2, and a 4-fluorobenzamide group attached to the methylated indole via a methylene bridge. The presence of the fluorine atom in the benzamide moiety imparts specific electronic and steric effects that can influence the compound's interactions with biological targets.

Recent studies have explored the potential of N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-fluorobenzamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an anticancer agent. Preclinical studies have shown that N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-fluorobenzamide can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been reported to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

In addition to its pharmacological properties, the synthesis and chemical characterization of N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-fluorobenzamide have been extensively studied. The compound can be synthesized through a multi-step process involving the condensation of 4-fluorobenzoyl chloride with (1,2-dimethylindol-5-yl)methanamine. The reaction conditions and purification methods have been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

The physicochemical properties of N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-fluorobenzamide have also been characterized in detail. It is a white crystalline solid with a melting point ranging from 160 to 162°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and formulation development.

From a safety perspective, preliminary toxicological studies have indicated that N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-fluorobenzamide exhibits low toxicity at therapeutic concentrations. However, further safety evaluations are necessary to ensure its long-term safety profile before it can be advanced to clinical trials.

In conclusion, N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-fluorobenzamide (CAS No. 852137-35-0) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological activities make it an attractive candidate for further investigation and development as a therapeutic agent for inflammatory diseases and cancer. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.